Cas no 1860096-88-3 (4-Pyrimidinecarboxylic acid, 5-methyl-2-(5-methyl-2-thienyl)-)

• Product Name: 4-Pyrimidinecarboxylic acid, 5-methyl-2-(5-methyl-2-thienyl)-
• CAS No: 1860096-88-3
• MF: C₁₁H₁₀N₂O₂S
• MW: 234.274301052094
• CID: 5276014
• Update Time: 2025-06-08

4-Pyrimidinecarboxylic acid, 5-methyl-2-(5-methyl-2-thienyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinecarboxylic acid, 5-methyl-2-(5-methyl-2-thienyl)-

• Inchi： 1S/C11H10N2O2S/c1-6-5-12-10(13-9(6)11(14)15)8-4-3-7(2)16-8/h3-5H,1-2H3,(H,14,15)
• InChI Key： KSHRLKMVPBPOCU-UHFFFAOYSA-N
• SMILES： C1(C2SC(C)=CC=2)=NC=C(C)C(C(O)=O)=N1

Additional information on 4-Pyrimidinecarboxylic acid, 5-methyl-2-(5-methyl-2-thienyl)-

Introduction to 4-Pyrimidinecarboxylic acid, 5-methyl-2-(5-methyl-2-thienyl)- (CAS No. 1860096-88-3)

The compound 4-Pyrimidinecarboxylic acid, 5-methyl-2-(5-methyl-2-thienyl)-, identified by its CAS number 1860096-88-3, represents a significant advancement in the field of medicinal chemistry and pharmacological research. This heterocyclic compound, featuring a pyrimidine core substituted with a carboxylic acid group and linked to a thiophene moiety, has garnered attention due to its unique structural properties and potential biological activities. The presence of multiple aromatic rings and functional groups makes it a versatile scaffold for drug design, particularly in the development of novel therapeutic agents.

Recent studies have highlighted the importance of pyrimidine derivatives in medicinal chemistry, owing to their broad spectrum of biological activities. Pyrimidines are fundamental components of nucleic acids and have been extensively explored as pharmacophores in the design of antimicrobial, antiviral, anticancer, and anti-inflammatory drugs. The specific substitution pattern in 4-Pyrimidinecarboxylic acid, 5-methyl-2-(5-methyl-2-thienyl)- introduces additional layers of complexity and functionality, which can be exploited to enhance binding affinity and specificity to biological targets.

The structural motif of this compound includes a 5-methyl-2-thienyl group, which is attached to the pyrimidine ring at the 2-position. Thiophene derivatives are known for their stability and ability to interact with various biological receptors. The introduction of a second methyl group at the 5-position of the thiophene ring further modifies its electronic properties, potentially influencing its interaction with biological targets. Such modifications are crucial in drug discovery, as they can significantly alter the pharmacokinetic and pharmacodynamic profiles of a compound.

In the context of contemporary pharmaceutical research, 4-Pyrimidinecarboxylic acid, 5-methyl-2-(5-methyl-2-thienyl)- has been investigated for its potential applications in treating various diseases. For instance, studies have suggested that pyrimidine-thiophene hybrids may exhibit inhibitory activity against enzymes involved in cancer progression. The carboxylic acid group at the 4-position of the pyrimidine ring provides a site for further derivatization, allowing researchers to fine-tune the properties of the compound for specific therapeutic purposes.

One notable area of research involves the use of this compound as a precursor in synthesizing more complex molecules with enhanced biological activity. The combination of pyrimidine and thiophene rings creates a scaffold that can be modified to target different disease pathways. For example, derivatives of this compound have shown promise in inhibiting kinases and other enzymes that play a role in signal transduction pathways associated with cancer and inflammation.

The synthesis of 4-Pyrimidinecarboxylic acid, 5-methyl-2-(5-methyl-2-thienyl)- involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the thiophene ring at the 2-position followed by functionalization at the 4-position is critical for achieving the desired structure. Advanced synthetic techniques, such as cross-coupling reactions and palladium catalysis, have been employed to construct this complex molecule efficiently.

From a computational chemistry perspective, molecular modeling studies have been conducted to understand the binding interactions of this compound with potential target proteins. These studies help in identifying key residues that contribute to binding affinity and can guide further optimization efforts. The use of computational tools has become indispensable in modern drug discovery, allowing researchers to predict the behavior of molecules before they are synthesized in the lab.

The pharmacological profile of 4-Pyrimidinecarboxylic acid, 5-methyl-2-(5-methyl-2-thienyl)- is being actively explored through both in vitro and in vivo experiments. In vitro assays have revealed potential activity against various enzymes and receptors relevant to human diseases. In vivo studies are essential for evaluating the compound's efficacy and safety profile in living organisms. These studies provide critical data for determining whether further development is warranted.

Future directions in research may involve exploring analogs of this compound with different substitution patterns or additional functional groups. The flexibility offered by its structural framework allows for extensive modifications without compromising its core pharmacophore. Such modifications could lead to novel drug candidates with improved efficacy or reduced side effects compared to existing therapies.

In conclusion,4-Pyrimidinecarboxylic acid, 5-methyl-2-(5-methyl-2-thienyl)- (CAS No. 1860096-88-3) represents a promising lead compound in medicinal chemistry with significant potential for therapeutic applications. Its unique structural features and biological activities make it an attractive candidate for further research and development. As our understanding of disease mechanisms continues to evolve，this compound will likely play an important role in shaping future treatments.